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Compound of Interest

Compound Name: Massoia Lactone

Cat. No.: B149163

For Researchers, Scientists, and Drug Development Professionals

Massoia lactone, a naturally occurring d-lactone primarily derived from the bark of the
Massoia tree (Cryptocarya massoy), has garnered significant scientific interest due to its
diverse and potent biological activities.[1][2] This in-depth technical guide provides a
comprehensive review of the current state of research on Massoia lactone, with a focus on its
antimicrobial, anticancer, anti-inflammatory, and insect repellent properties. The information
presented herein is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug discovery and development.

Physicochemical Properties

Massoia lactone, chemically known as (6R)-6-pentyl-5,6-dihydro-2H-pyran-2-one for the C-10
homolog, is recognized for its characteristic sweet, coconut-like aroma.[1] It is a key component
of Massoia bark essential oil and exists in different homologous forms, including C-10, C-12,
and C-14 lactones.[1] The C-10 variant is the most abundant and well-studied.[3] The Flavor
and Extract Manufacturers Association (FEMA) has designated C-10 Massoia lactone as
Generally Recognized As Safe (GRAS) for use as a flavoring agent.[1][3]

Antimicrobial and Antibiofilm Activities

Massoia lactone has demonstrated significant efficacy against a broad spectrum of
microorganisms, including bacteria and fungi, and has shown potent activity in inhibiting and
eradicating biofilms.
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Antibacterial and Antifungal Activity

Studies have highlighted the potent antifungal and antibacterial properties of Massoia lactone
and the essential oil derived from Massoia bark. The C-10 homolog, in particular, has been
shown to be effective against various pathogens. For instance, it has demonstrated complete
inhibition of the fungus Fusarium graminearum at a concentration of 100 mg/L.[1] The
proposed mechanism for its antifungal action involves the disruption of fungal cell membranes
and the suppression of mycotoxin production.[1] In another study, Massoia lactone exhibited
strong antifungal properties against numerous crop pathogens by inhibiting hyphal growth and
spore germination.[4]

The tables below summarize the quantitative data on the antimicrobial activity of Massoia
lactone and related extracts.

Table 1: Minimum Inhibitory Concentration (MIC) of Massoia Essential Oil against
Phytopathogenic Bacteria

Bacterium MIC (pLI/L)
Agrobacterium tumefaciens 250
Agrobacterium vitis 2000
Clavibacter michiganensis 250
Pseudomonas syringae 125
Source:[5]
Antibiofilm Activity

Biofilms are structured communities of microorganisms that are notoriously difficult to
eradicate. Massoia lactone has shown remarkable potential in both inhibiting biofilm formation
and degrading mature biofilms. It has been reported to be effective against oral polymicrobial
biofilms, including those composed of Streptococcus mutans, Streptococcus sanguinis,
Lactobacillus acidophilus, and Actinomyces viscosus.[1][6] The mechanism of action is
believed to involve the degradation of the extracellular polymeric substances (EPS) that form
the biofilm matrix.[1][6]
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Against Candida tropicalis, C-10 Massoia lactone has been shown to inhibit fungal growth by
84.21% (w/v) and biofilm growth by 80.23% (w/v) in the intermediate phase and 74.23% (w/v)
in the mature phase.[7][8] Scanning electron microscopy revealed that Massoia lactone
damages the EPS matrix of C. tropicalis, hindering hyphal formation and leading to a decrease
in attachment and cell lysis.[7][8]

Table 2: Antibiofilm Activity of Massoia Lactone and Massoia Ol

Organism(s) Compound/Extract  Activity Metric Concentration
Candida albicans C-10 Massoia lactone  I1C50 0.026 pg/mL
Oral polymicrobial ) )
o C-10 Massoia lactone Degradation 0.25% viv
biofilm
Pseudomonas
aeruginosa & o
Massoia oil MBIC50 0.09% viv
Staphylococcus
aureus (dual-species)
Pseudomonas
aeruginosa & o o ]
Massoia oil Biofilm Degradation 0.01% viv

Staphylococcus

aureus (dual-species)

Source:[5][6][9]

Anticancer and Cytotoxic Activities

Emerging research suggests that Massoia lactone possesses anticancer properties. The a,[3-
unsaturated &-lactone structure is considered a key functional group responsible for its
cytotoxic effects on various cancer cell lines.[5][10] Studies have reported moderate cytotoxic
activity of Massoia oil components against MCF-7, NCI-H292, HT-29, HI-60, and K562 cancer
cell lines.[10]

Further investigations into synthetic analogues of (-)-Massoialactone have also shown
antiproliferative activities.[10] This indicates that the core lactone structure is a promising
scaffold for the development of novel anticancer agents.
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Table 3: Cytotoxicity of C-10 Massoia Lactone and Massoia Essential Oil

Cell Line Compound/Extract IC50 (pg/mL)

Fibroblast cells C-10 Massoia lactone 11.29

Fibroblast cells Massoia Essential Oll 26.07

Vero cells C-10 Massoia lactone 28.35

Vero cells Massoia Essential Oil 37.34
Source:[5]

Anti-inflammatory and Immunomodulatory Activities

Massoia lactone and its derivatives have also been investigated for their anti-inflammatory
and immunomodulatory effects. The a,3-unsaturated d-lactone moiety is believed to play a
crucial role in these activities.[5] Aqueous extracts of Massoia bark have been shown to
significantly increase the phagocytic activity of macrophages in a concentration-dependent
manner, with a concentration of 40 pg/mL exhibiting the highest activity.[11] This suggests a
potential role for Massoia lactone in modulating the immune response.

Insect Repellent Activity

Massoia lactone has demonstrated significant potential as a natural insect repellent.[12] It has
been shown to be effective in repelling mosquitoes and flies, with a longer-lasting effect than
DEET in some cases.[12] This makes Massoia lactone a promising candidate for the
development of safe and effective natural insect repellent formulations. The effective
concentration in such formulations can range from 0.001% to 50% (v/v), depending on the
specific application.[12]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and
advancement of research. The following sections outline the typical protocols used to evaluate
the biological activities of Massoia lactone.
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Antimicrobial Susceptibility Testing (Microdilution
Method)

The microdilution method is a standard procedure for determining the Minimum Inhibitory

Concentration (MIC) of an antimicrobial agent.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in
a suitable broth medium to a specific cell density (e.g., 105 CFU/mL).

Serial Dilution: The test compound (Massoia lactone) is serially diluted in the broth medium
in a 96-well microtiter plate.

Inoculation: Each well is inoculated with the prepared microbial suspension.

Incubation: The plate is incubated under appropriate conditions (temperature, time) for the
specific microorganism.

Determination of MIC: The MIC is determined as the lowest concentration of the compound
that visibly inhibits the growth of the microorganism.

Biofilm Inhibition and Eradication Assays

These assays are used to assess the ability of a compound to prevent biofilm formation or

destroy existing biofilms.

Biofilm Formation: Microorganisms are allowed to form biofilms on a suitable surface (e.qg.,
96-well plate) in the presence of varying concentrations of the test compound.

Quantification: After incubation, non-adherent cells are removed, and the remaining biofilm is
stained with a dye such as crystal violet. The amount of dye retained, which is proportional to
the biofilm mass, is then quantified spectrophotometrically.

MBIC50/MBEC50 Determination: The Minimum Biofilm Inhibitory Concentration 50 (MBIC50)
is the concentration that inhibits 50% of biofilm formation. The Minimum Biofilm Eradication
Concentration 50 (MBECH50) is the concentration required to eradicate 50% of a pre-formed
biofilm.[6]
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Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an
indicator of cell viability.

Cell Seeding: Cancer or normal cells are seeded in a 96-well plate and allowed to adhere

overnight.

o Treatment: The cells are treated with various concentrations of Massoia lactone for a
specific duration (e.g., 24, 48 hours).

e MTT Addition: MTT solution is added to each well and incubated to allow for the formation of

formazan crystals by metabolically active cells.
e Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

o Absorbance Measurement: The absorbance of the solution is measured at a specific
wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that
inhibits 50% of cell growth) is then calculated.

Mechanisms of Action and Signaling Pathways

The biological activities of Massoia lactone are attributed to several mechanisms of action.
The following diagrams illustrate the proposed pathways.

Antifungal Mechanism of Action

The antifungal activity of Massoia lactone against pathogenic fungi like Fusarium
graminearum involves a multi-faceted attack on the fungal cell.
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Caption: Proposed antifungal mechanism of Massoia Lactone.

Antibiofilm Mechanism of Action

Massoia lactone's ability to combat biofilms stems from its capacity to disrupt the protective

extracellular matrix.
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Caption: Mechanism of biofilm disruption by Massoia Lactone.

Conclusion and Future Perspectives

Massoia lactone has emerged as a promising natural compound with a wide array of
biological activities. Its demonstrated efficacy as an antimicrobial, antibiofilm, anticancer, and
anti-inflammatory agent warrants further investigation. The well-defined structure of Massoia
lactone, particularly the a,B-unsaturated d-lactone moiety, provides a strong foundation for
structure-activity relationship studies and the design of novel therapeutic agents.

Future research should focus on elucidating the precise molecular targets and signaling
pathways involved in its various biological effects. In vivo studies and clinical trials are
necessary to validate the therapeutic potential of Massoia lactone and its derivatives.
Furthermore, the development of efficient and sustainable methods for the production of
Massoia lactone, either through optimized extraction from natural sources or through
biotechnological approaches, will be crucial for its successful translation into clinical and
commercial applications.[1] The minimal safety risks associated with its use in regulated
conditions further support its potential for broader applications in the pharmaceutical,
agricultural, and food industries.[1][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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